(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid

• IUPAC Name: (2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
• InChI: InChI=1S/C16H21NO5/c1-4-17-14(18)8-7-12(16(19)20)15(17)11-6-5-10(21-2)9-13(11)22-3/h5-6,9,12,15H,4,7-8H2,1-3H3,(H,19,20)/t12-,15+/m1/s1
• InChI Key: LVQXQKXCMBOFAI-DOMZBBRYSA-N
• Canonical SMILES: CCN1C(C(CCC1=O)C(=O)O)C2=C(C=C(C=C2)OC)OC
• Isomeric SMILES: CCN1[C@H]([C@@H](CCC1=O)C(=O)O)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol

Description

(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid (2R,3R-2-DMPEOPC) is a compound that is commonly used in scientific research due to its wide range of applications and its relatively simple synthesis. It has been used in studies related to drug delivery, enzyme inhibition, and other biochemical and physiological effects.

Scientific Research Applications

2R,3R-2-DMPEOPC has been used in a variety of scientific research applications, including drug delivery, enzyme inhibition, and other biochemical and physiological effects. For example, it has been used as a drug carrier for targeting cancer cells, as an inhibitor of cyclooxygenase-2, and as a modulator of the endocannabinoid system. It has also been used in studies related to the inhibition of cellular proliferation and the modulation of the immune system.

Mechanism of Action

2R,3R-2-DMPEOPC acts as an inhibitor of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the biosynthesis of prostaglandins and other inflammatory mediators. The compound binds to the active site of COX-2, which prevents the enzyme from catalyzing the formation of prostaglandins. Additionally, 2R,3R-2-DMPEOPC has been shown to modulate the endocannabinoid system by binding to the CB2 receptor, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects
2R,3R-2-DMPEOPC has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on COX-2, it has also been shown to modulate the endocannabinoid system and to have anti-inflammatory, anti-proliferative, and immunomodulatory effects. Additionally, it has been shown to have antioxidant and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

2R,3R-2-DMPEOPC has several advantages for use in lab experiments. It is relatively easy to synthesize and has a wide range of applications. Additionally, it has a low cost and is relatively stable. However, it also has some limitations. For example, it is not water soluble, which can make it difficult to use in certain experiments. Additionally, it has a short half-life and can be rapidly metabolized by the body.

Future Directions

There are a number of potential future directions for research related to 2R,3R-2-DMPEOPC. For example, further research could be conducted to explore its potential as a drug delivery system and to investigate its ability to modulate other physiological processes. Additionally, studies could be conducted to explore its potential as an inhibitor of other enzymes and to investigate its effects on other biochemical and physiological processes. Additionally, research could be conducted to investigate its potential as an antioxidant and to explore its effects on other cellular pathways. Finally, further research could be conducted to explore its potential as an anti-inflammatory agent and to investigate its effects on other physiological processes.